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Compound of Interest

Compound Name: Diethylene glycol adipate

Cat. No.: B1329770 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate plasticizer is critical in tailoring the properties of Poly(L-lactic acid) (PLLA) for

various applications. This guide provides a comparative analysis of Diethylene Glycol Adipate
(DEGA) as a plasticizer for PLLA, with a focus on its performance against other common

alternatives, supported by experimental data.

Diethylene glycol adipate (DEGA) has been investigated as a plasticizer for PLLA to enhance

its flexibility and reduce its inherent brittleness. The addition of DEGA to PLLA has been shown

to be partially miscible with the polymer matrix and can significantly influence its thermal and

mechanical properties.[1] A key indicator of a plasticizer's effectiveness is the reduction in the

glass transition temperature (Tg) of the polymer. For instance, the incorporation of diethylene

glycol monobutyl ether adipate (DGBEA), a derivative of DEGA, has been demonstrated to

lower the Tg of PLLA, indicating an effective plasticizing effect.[2]

Performance Comparison of PLLA Plasticizers
To provide a clear comparison, the following tables summarize the quantitative data on the

effects of DEGA and other common plasticizers, such as polyethylene glycol (PEG) and citrate

esters, on the key properties of PLLA.

Thermal Properties
The glass transition temperature (Tg) is a crucial parameter that reflects the flexibility of the

polymer. A lower Tg indicates a more flexible material at room temperature.
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Plasticizer
Concentration
(wt%)

Neat PLLA Tg
(°C)

Plasticized
PLLA Tg (°C)

Reference

Diethylene

Glycol Adipate

(DEGA)

30 ~60

Not explicitly

stated, but

lowered

[1]

Diethylene

Glycol Adipate

(DEGA)

50 ~60

Not explicitly

stated, but

lowered

[1]

Diethylene

Glycol Monobutyl

Ether Adipate

(DGBEA)

Not Specified Not Specified Lowered [2]

Polyethylene

Glycol (PEG

400)

10 54

Not explicitly

stated, but

lowered

[3]

Polyethylene

Glycol (PEG

1000)

10 Not Specified

Not explicitly

stated, but

lowered

[4]

Triethyl Citrate

(TEC)
30 60.42 10.29

Not explicitly

stated

Acetyl Tributyl

Citrate (ATBC)
30 60.42 12.21

Not explicitly

stated

Note: The specific Tg values for DEGA were not available in the reviewed literature, but a

lowering effect was confirmed.

Mechanical Properties
The mechanical properties, particularly tensile strength and elongation at break, are direct

indicators of a material's strength and ductility. An effective plasticizer will typically decrease

tensile strength while significantly increasing the elongation at break.
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Plasticizer
Concentration
(wt%)

Tensile
Strength (MPa)

Elongation at
Break (%)

Reference

Neat PLLA 0 61.0 3.8 [4]

Diethylene

Glycol Adipate

(DEGA)

30 Decreased
Significantly

Increased
[1]

Diethylene

Glycol Adipate

(DEGA)

50 Decreased
Significantly

Increased
[1]

Diethylene

Glycol Monobutyl

Ether Adipate

(DGBEA)

Not Specified Decreased
Drastically

Increased
[2]

Polyethylene

Glycol (PEG

1000)

10
40.0 (Flexural

Strength)
Minimal Change [4]

Polyethylene

Glycol (PEG

2000)

10 Decreased Increased [3]

Triethyl Citrate

(TEC)
10

Decreased by

over 50%
Increased [5]

Acetyl Tributyl

Citrate (ATBC)
10 Decreased Increased

Not explicitly

stated

Note: Quantitative values for the mechanical properties of DEGA-plasticized PLLA were not

consistently reported in the initial search results, but the trend of decreased tensile strength

and increased elongation was evident.

Experimental Protocols
The validation of a plasticizer's effect on PLLA typically involves several key experiments. The

following are detailed methodologies for the most common characterization techniques.
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Sample Preparation: Solvent Casting Method
Dissolution: Dissolve a predetermined amount of PLLA in a suitable solvent, such as

chloroform or dichloromethane, to create a solution of a specific concentration (e.g., 10%

w/v).

Plasticizer Addition: Add the desired weight percentage of the plasticizer (e.g., DEGA) to the

PLLA solution.

Homogenization: Stir the mixture thoroughly until the plasticizer is completely dissolved and

the solution is homogeneous.

Casting: Pour the solution into a flat, level petri dish or onto a glass plate.

Solvent Evaporation: Allow the solvent to evaporate slowly in a fume hood at room

temperature. For controlled evaporation, a desiccator can be used.

Drying: Once the film has formed, dry it further in a vacuum oven at a temperature below the

Tg of the plasticized PLLA to remove any residual solvent.

Thermal Analysis: Differential Scanning Calorimetry
(DSC)

Sample Preparation: Accurately weigh a small sample (typically 5-10 mg) of the plasticized

PLLA film and seal it in an aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC

instrument.

Thermal Program:

First Heating Scan: Heat the sample from room temperature to a temperature above the

melting point of PLLA (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min) under a nitrogen

atmosphere. This step is to erase the thermal history of the sample.

Cooling Scan: Cool the sample back to room temperature at a controlled rate (e.g., 10

°C/min).
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Second Heating Scan: Reheat the sample to 200 °C at the same heating rate.

Data Analysis: The glass transition temperature (Tg), cold crystallization temperature (Tcc),

and melting temperature (Tm) are determined from the second heating scan.

Mechanical Testing: Tensile Test
Specimen Preparation: Cut the plasticized PLLA films into a specific shape and size (e.g.,

dumbbell-shaped specimens) according to a standard such as ASTM D882.

Measurement: Measure the thickness and width of the gauge section of each specimen.

Testing: Mount the specimen in the grips of a universal testing machine.

Load Application: Apply a tensile load at a constant rate of crosshead displacement until the

specimen fractures.

Data Acquisition: Record the load and elongation data throughout the test.

Calculation: Calculate the tensile strength, Young's modulus, and elongation at break from

the stress-strain curve.

Experimental Workflow
The following diagram illustrates the typical workflow for validating the plasticizing effect of an

additive on PLLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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